R-2-Amino-3-cyclopropylmethylsulfanyl-propionic acid

• IUPAC Name: (2R)-2-amino-3-(cyclopropylmethylsulfanyl)propanoic acid
• InChI: InChI=1S/C7H13NO2S/c8-6(7(9)10)4-11-3-5-1-2-5/h5-6H,1-4,8H2,(H,9,10)/t6-/m0/s1
• InChI Key: SSOBZJBDQBTDKS-LURJTMIESA-N
• Canonical SMILES: C1CC1CSCC(C(=O)O)N
• Isomeric SMILES: C1CC1CSC[C@@H](C(=O)O)N
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol

Description

R-2-Amino-3-cyclopropylmethylsulfanyl-propionic acid (ACPMPA) is an organic sulfur-containing compound, with a molecular formula of C6H11NO2S. It is a colorless, odorless, crystalline solid with a melting point of 170-173°C. ACPMPA is an important compound in the field of organic chemistry, and has a wide range of applications in both scientific research and industrial production.

Scientific Research Applications

Biological Significance and Synthetic Approaches

R-2-Amino-3-cyclopropylmethylsulfanyl-propionic acid and related compounds find applications in the synthesis of biologically active molecules. These compounds serve as building blocks for creating complex molecules with valuable biological properties. For instance, they have been used in the environmentally safe production of hydrogen for fuel cells, as selective carriers of CO2, and even in food chemistry as inhibitors of enzymes responsible for browning in fruits and vegetables. The synthesis of enantiopure materials of such compounds remains a challenge, highlighting their importance in both academic and industrial research domains (A. Viso et al., 2011).

Material Science Applications

In material science, the design of polysulfurating reagents for unsymmetrical polysulfide construction showcases the utility of cyclopropylmethylsulfanyl-propionic acid derivatives. These reagents are vital for developing a variety of polysulfurated biomolecules, which are essential for drug discovery and development. The ability to introduce polysulfurated structures into biomolecules underlines the compound's significance in synthesizing new materials with potential applications in pharmaceuticals and natural product modification (Xiao Xiao et al., 2018).

Enzyme Catalysis and Gene Regulation

Compounds like R-2-Amino-3-cyclopropylmethylsulfanyl-propionic acid also play a critical role in understanding the stabilization and function of protein-sulfenic acids in enzyme catalysis and gene regulation. The stability of protein-sulfenic acids is crucial for their function in various biological processes, including redox regulation of DNA-binding activities of transcription factors. This area of research provides insights into the redox functions of novel cofactors in both enzyme catalysis and transcriptional regulation, emphasizing the compound's relevance in biochemical research (A. Claiborne et al., 1993).

Medicinal Chemistry

In medicinal chemistry, the α-aminophosphonate/phosphinate structural motif, to which R-2-Amino-3-cyclopropylmethylsulfanyl-propionic acid is related, is recognized for its broad capability to influence physiological and pathological processes. These compounds are studied for their potential in inhibiting enzymes of different classes, showcasing their utility in the development of new therapeutic agents. The structural modifications enabled by the chemistry of these compounds result in broad biological relevance, with applications extending from agrochemistry to medicine (A. Mucha et al., 2011).